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CAS No.: 31601-41-9

Cat. No.: B1581097

Get Quote

For: Researchers, scientists, and drug development professionals.

Introduction and Significance
N-(4-Methoxy-2-methylphenyl)acetamide, also known as 2-Methylmethacetin, is an aromatic

amide that serves as a crucial intermediate in the synthesis of various organic compounds. Its

structural motif is found in numerous pharmacologically active molecules and functional

materials. Acetanilides, in general, are valuable precursors in the pharmaceutical industry. The

acetylation of the amine group is a common strategy to reduce the amine's reactivity towards

oxidation and electrophilic substitution, allowing for selective functionalization of other parts of

the molecule.[1] This document provides a detailed, reliable protocol for the laboratory-scale

synthesis of N-(4-Methoxy-2-methylphenyl)acetamide, emphasizing the underlying chemical

principles, safety considerations, and methods for purification and characterization.

Principle of the Reaction
The synthesis is achieved through the N-acetylation of 4-methoxy-2-methylaniline. This

reaction is a classic example of nucleophilic acyl substitution.[2][3] The lone pair of electrons on
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the nitrogen atom of the aniline derivative acts as a nucleophile, attacking the electrophilic

carbonyl carbon of the acetylating agent, acetic anhydride. The reaction proceeds efficiently at

room temperature, often in a solvent like glacial acetic acid or dichloromethane to facilitate

mixing.[2][4][5] A weak base, such as sodium acetate, can be added to neutralize the acetic

acid byproduct, driving the reaction to completion.[1]

Reaction Scheme:
CH₃OC₆H₃(CH₃)NH₂ + (CH₃CO)₂O → CH₃OC₆H₃(CH₃)NHCOCH₃ + CH₃COOH (4-Methoxy-2-

methylaniline + Acetic Anhydride → N-(4-Methoxy-2-methylphenyl)acetamide + Acetic Acid)

Detailed Reaction Mechanism
The mechanism for the acylation of an amine with an acid anhydride involves several key

steps:

Nucleophilic Attack: The nitrogen atom of 4-methoxy-2-methylaniline, possessing a lone pair

of electrons, attacks one of the electrophilic carbonyl carbons of acetic anhydride. This forms

a transient tetrahedral intermediate.[3][6][7]

Proton Transfer: A proton is transferred from the positively charged nitrogen atom to a base

(another amine molecule or a scavenger like sodium acetate).

Leaving Group Elimination: The tetrahedral intermediate collapses, reforming the carbonyl

double bond and expelling the acetate ion (CH₃COO⁻), a stable leaving group.[3][7]

Final Product: The final product, N-(4-Methoxy-2-methylphenyl)acetamide, is formed along

with acetic acid as a byproduct.

Materials and Equipment
Reagents and Chemicals
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Reagent Formula
MW ( g/mol
)

Amount
Moles
(mmol)

Molar Eq.

4-Methoxy-2-

methylaniline
C₈H₁₁NO 137.18 2.74 g 20.0 1.0

Acetic

Anhydride
C₄H₆O₃ 102.09 2.5 mL (2.7 g) 26.5 1.3

Glacial Acetic

Acid
CH₃COOH 60.05 20 mL - Solvent

Deionized

Water
H₂O 18.02 ~500 mL -

Workup/Recr

ystallization

Ethanol

(95%)
C₂H₅OH 46.07 As needed -

Recrystallizati

on

Equipment
100 mL Round-bottom flask or Erlenmeyer flask

Magnetic stirrer and stir bar

Glass funnel

Büchner funnel and filter flask assembly

Filter paper

Ice bath

Beakers (assorted sizes)

Graduated cylinders

Spatula and weighing paper

Melting point apparatus
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Standard laboratory glassware

Experimental Protocol
This protocol is adapted from standard acetylation procedures for aromatic amines.[1][4]

Reaction Setup
In a 100 mL Erlenmeyer flask, dissolve 2.74 g (20.0 mmol) of 4-methoxy-2-methylaniline in

20 mL of glacial acetic acid.

Place the flask on a magnetic stirrer and begin stirring to ensure the aniline is fully dissolved.

Acetylation
While stirring the aniline solution, carefully and slowly add 2.5 mL (26.5 mmol) of acetic

anhydride to the flask. The addition can be done dropwise using a pipette.

Causality Note:Acetic anhydride is highly reactive.[8] A slow, controlled addition prevents a

rapid, exothermic reaction that could lead to side products.

Continue stirring the reaction mixture at room temperature for 20-30 minutes. The reaction is

typically rapid.

Self-Validation:The progress of the reaction can be monitored by Thin Layer

Chromatography (TLC) if desired, using a hexane/ethyl acetate solvent system. The

product spot will be less polar than the starting aniline.

Product Isolation and Workup
After the reaction is complete, pour the reaction mixture into a beaker containing

approximately 100 mL of ice-cold water.

Causality Note:Pouring the mixture into cold water serves two purposes: it quenches any

unreacted acetic anhydride and precipitates the crude solid product, which has low

solubility in water.[8]
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Stir the resulting suspension vigorously with a glass rod for several minutes to ensure

complete precipitation and to break up any large clumps.

Collect the crude solid product by vacuum filtration using a Büchner funnel.

Wash the collected solid with two portions of cold deionized water (20-30 mL each) to

remove residual acetic acid and other water-soluble impurities.

Press the solid dry on the filter paper to remove as much water as possible.

Purification by Recrystallization
Transfer the crude solid to a 250 mL Erlenmeyer flask.

Add a minimal amount of a hot ethanol/water mixture (start with ~50-60 mL) to the flask.

Heat the mixture on a hot plate with stirring until the solid completely dissolves.[9][10]

Causality Note:The principle of recrystallization relies on the higher solubility of the desired

compound in a hot solvent and its lower solubility upon cooling, leaving impurities behind

in the solution.[10][11][12] Using the minimum amount of hot solvent is critical for

maximizing product recovery.[9][10]

Once dissolved, remove the flask from the heat and allow it to cool slowly to room

temperature. Slow cooling promotes the formation of large, pure crystals.[13]

Once the flask has reached room temperature and crystal formation has slowed, place it in

an ice bath for 15-20 minutes to maximize precipitation.[1][14]

Collect the purified crystals by vacuum filtration, washing them with a small amount of ice-

cold ethanol/water to remove any adhering impurities.

Dry the purified crystals in a desiccator or a low-temperature oven (e.g., 50-60 °C) to a

constant weight.

Characterization
Appearance: The final product should be a white to off-white crystalline solid.
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Yield: Calculate the percentage yield based on the initial amount of 4-methoxy-2-

methylaniline.

Melting Point: Determine the melting point of the dried product. The literature value for N-(4-
Methoxy-2-methylphenyl)acetamide is approximately 131-133 °C. A sharp melting point

close to this range indicates high purity.

Workflow Visualization
The following diagram outlines the key stages of the synthesis process.

Reactant Preparation
(Dissolve Aniline in Acetic Acid)

Acetylation Reaction
(Add Acetic Anhydride)

Stir

Product Precipitation
(Quench with Ice Water)

Stir at RT (20-30 min)

Isolation (Vacuum Filtration)
(Collect Crude Product)

Filter & Wash

Purification (Recrystallization)
(Hot Ethanol/Water)

Dissolve & Cool

Final Product
(Dry & Characterize)

Filter & Dry
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Click to download full resolution via product page

Caption: Experimental workflow for the synthesis of N-(4-Methoxy-2-
methylphenyl)acetamide.

Safety and Handling
General Precautions: This procedure must be conducted in a well-ventilated fume hood.[15]

[16] Personal protective equipment (PPE), including safety goggles, a lab coat, and

appropriate gloves, must be worn at all times.[16][17]

4-Methoxy-2-methylaniline: This compound is toxic if swallowed, in contact with skin, or if

inhaled.[18] Avoid creating dust or aerosols.[15][19] Handle with care and ensure

containment.

Acetic Anhydride: Acetic anhydride is corrosive and causes severe skin burns and eye

damage. It is also a lachrymator. Handle with extreme care, ensuring no contact with skin or

eyes.

Glacial Acetic Acid: This is a corrosive liquid. Handle in the fume hood and avoid inhalation of

vapors.

Waste Disposal: Dispose of all chemical waste according to institutional and local

regulations. Aqueous waste should be neutralized before disposal.

Troubleshooting
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Issue Possible Cause(s) Suggested Solution(s)

Low Yield Incomplete reaction.
Extend the reaction time or

ensure reagents are fresh.

Product lost during workup.

Ensure precipitation is

complete by thorough cooling.

Avoid using excessive solvent

during recrystallization.[9]

Oily Product Impurities present.

Ensure thorough washing of

the crude product. Perform the

recrystallization carefully,

allowing for slow crystal

growth.

Incomplete drying.
Dry the product under vacuum

for an extended period.

Product Doesn't Precipitate
Too much solvent used in

reaction or workup.

Try to remove some solvent

under reduced pressure.

Supersaturated solution during

recrystallization.

Scratch the inside of the flask

with a glass rod or add a seed

crystal to induce crystallization.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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